Cas no 857859-77-9 (4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)-)

4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)- structure
857859-77-9 structure
Product Name:4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)-
CAS No:857859-77-9
MF:C17H12O5
MW:296.274185180664
CID:3316651
PubChem ID:86059964
Update Time:2025-04-21

4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-BENZOPYRAN-4-ONE, 2-(7-METHOXY-1,3-BENZODIOXOL-5-YL)-
    • 3'-methoxy-4',5'-methylenedioxyflavone
    • 857859-77-9
    • 2-(7-methoxy-1,3-benzodioxol-5-yl)chromen-4-one
    • Inchi: 1S/C17H12O5/c1-19-15-6-10(7-16-17(15)21-9-20-16)14-8-12(18)11-4-2-3-5-13(11)22-14/h2-8H,9H2,1H3
    • InChI Key: XYMIWTLARLBFMJ-UHFFFAOYSA-N
    • SMILES: COC1C2=C(OCO2)C=C(C2OC3C(=CC=CC=3)C(=O)C=2)C=1

Computed Properties

  • Exact Mass: 296.06847348Da
  • Monoisotopic Mass: 296.06847348Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.971
  • Topological Polar Surface Area: 54Ų

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